2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate

• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol
• IUPAC Name: [2-(cyclohexylamino)-2-oxoethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C13H17NO3S/c15-12(14-10-5-2-1-3-6-10)9-17-13(16)11-7-4-8-18-11/h4,7-8,10H,1-3,5-6,9H2,(H,14,15)
• InChI Key: PBZXYJNIIRCLQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)COC(=O)C2=CC=CS2

Description

2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate is a synthetic organic compound characterized by a thiophene-2-carboxylate ester backbone linked to a cyclohexylamino group via an amide bond. Its molecular formula is C₁₃H₁₇NO₃S, with a molecular weight of 283.35 g/mol.

Biological Activity

2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate is an organic compound notable for its unique structural features, including a cyclohexylamine moiety and a thiophene-2-carboxylate framework. With a molecular weight of approximately 267.35 g/mol, this compound exhibits potential biological activities that are currently under investigation. This article aims to explore its biological activity, focusing on its pharmacological properties, interaction studies, and potential therapeutic applications.

The compound's structure enhances its reactivity and solubility in various solvents due to the presence of the carboxylate group. The thiophene ring contributes to its aromatic properties, which may play a crucial role in its biological activity. The following table summarizes key structural characteristics:

Property	Details
Molecular Formula	C₁₃H₁₅N₁O₂S
Molecular Weight	267.35 g/mol
Functional Groups	Cyclohexylamine, oxoethyl, thiophene-2-carboxylate

Biological Activity

Research indicates that compounds similar to 2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate exhibit significant biological activities, particularly in anticancer applications. The specific biological activity of this compound is still being elucidated; however, existing studies provide insights into its potential effects.

Anticancer Activity

Several studies have highlighted the anticancer potential of compounds related to 2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate:

• Cytotoxicity Studies : In vitro assessments have shown that derivatives of similar structures can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HepG-2 (liver cancer). For instance, a related compound demonstrated an IC50 value ranging from 23.2 to 95.9 µM against these cell lines .
• Mechanism of Action : Interaction studies focus on binding affinities with various biological targets, which are crucial for understanding the mechanisms behind the compound's biological activity. Notably, compounds derived from similar scaffolds have been found to act as selective inhibitors of kinases involved in cancer progression .
• Case Studies : A study on derivatives indicated that certain compounds could significantly reduce solid tumor mass in vivo by approximately 26.6% upon treatment .

Interaction Studies

Understanding the interactions between 2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate and biological targets is essential for determining its therapeutic potential:

• Binding Affinities : Interaction analyses reveal that this compound may exhibit promising binding affinities with targets such as casein kinase 1 (CSK1), which is implicated in various cancers .

Comparative Analysis with Similar Compounds

The following table compares 2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate with structurally similar compounds regarding their key features and biological activities:

Compound Name	Molecular Formula	Key Features	Biological Activity
3-[2-(Cyclohexylamino)-2-oxoethyl]thiophene-2-carboxylic acid	C₁₃H₁₅N₁O₃S	Contains a carboxylic acid instead of an ester	Anticancer activity observed
6-Bromothieno[3,2-b]thiophene-2-carboxylate	C₉H₆BrO₂S	Contains a bromine substituent	Enhanced electronic properties
2-((4-Ethylbenzyl)amino)-2-oxoethyl thiophene-2-carboxylate	C₁₄H₁₉N₁O₂S	Features an ethylbenzyl group	Altered solubility and potential activity

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical features of 2-(cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate with its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents on Thiophene	Amino Group	Solubility/Stability Trends
2-(Cyclohexylamino)-2-oxoethyl thiophene-2-carboxylate	C₁₃H₁₇NO₃S	283.35	None	Cyclohexylamino	Moderate lipophilicity (predicted)
Ethyl thiophene-2-carboxylate ()	C₇H₈O₂S	156.20	None	Ethyl ester	High solubility in organic solvents
[2-(3-Chloro-4-fluoroanilino)-2-oxoethyl] 3-(4-methylphenyl)thiophene-2-carboxylate ()	C₂₀H₁₅ClFNO₃S	403.85	3-(4-methylphenyl)	3-Chloro-4-fluoroanilino	Reduced solubility due to halogenated aryl group
2-(Cyclohexylamino)-1-(3-methoxyphenyl)-2-oxoethyl pyrazine-2-carboxylate (P2, )	C₂₀H₂₄N₄O₄	384.43	Pyrazine ring (vs. thiophene)	Cyclohexylamino	Enhanced polarity from pyrazine heterocycle

Key Observations :

• Thiophene vs. This may enhance solubility in polar solvents compared to the thiophene-based target compound .
• Amino Group Variations: The cyclohexylamino group in the target compound contributes to lipophilicity, which could improve membrane permeability. In contrast, halogenated anilino groups (e.g., in ) may enhance metabolic stability but reduce bioavailability due to steric and electronic effects .
• Ester Alkyl Chains : Simpler esters like ethyl thiophene-2-carboxylate () exhibit higher volatility and lower molecular weight, making them more suitable for industrial applications than pharmacologically optimized analogs .